Cas no 1805949-77-2 (4,5-Diamino-3-(difluoromethyl)pyridine-2-acetonitrile)
4,5-Diamino-3-(difluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4,5-Diamino-3-(difluoromethyl)pyridine-2-acetonitrile
-
- Inchi: 1S/C8H8F2N4/c9-8(10)6-5(1-2-11)14-3-4(12)7(6)13/h3,8H,1,12H2,(H2,13,14)
- InChI Key: RMJBRAVPRPHPKL-UHFFFAOYSA-N
- SMILES: FC(C1=C(C(=CN=C1CC#N)N)N)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 237
- XLogP3: -0.2
- Topological Polar Surface Area: 88.7
4,5-Diamino-3-(difluoromethyl)pyridine-2-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029073961-250mg |
4,5-Diamino-3-(difluoromethyl)pyridine-2-acetonitrile |
1805949-77-2 | 97% | 250mg |
$484.80 | 2022-04-01 | |
| Alichem | A029073961-500mg |
4,5-Diamino-3-(difluoromethyl)pyridine-2-acetonitrile |
1805949-77-2 | 97% | 500mg |
$847.60 | 2022-04-01 | |
| Alichem | A029073961-1g |
4,5-Diamino-3-(difluoromethyl)pyridine-2-acetonitrile |
1805949-77-2 | 97% | 1g |
$1,445.30 | 2022-04-01 |
4,5-Diamino-3-(difluoromethyl)pyridine-2-acetonitrile Related Literature
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
Additional information on 4,5-Diamino-3-(difluoromethyl)pyridine-2-acetonitrile
Recent Advances in the Study of 4,5-Diamino-3-(difluoromethyl)pyridine-2-acetonitrile (CAS: 1805949-77-2)
4,5-Diamino-3-(difluoromethyl)pyridine-2-acetonitrile (CAS: 1805949-77-2) is a pyridine derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and acetonitrile functional groups, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and other small-molecule drugs. Recent studies have explored its synthesis, biological activity, and potential mechanisms of action, making it a compound of high interest in drug discovery pipelines.
One of the key areas of research involving 4,5-Diamino-3-(difluoromethyl)pyridine-2-acetonitrile is its role as a building block for kinase inhibitors. Kinases are critical targets in the treatment of cancers, inflammatory diseases, and other pathological conditions. The difluoromethyl group in this compound is believed to enhance its binding affinity and selectivity toward specific kinase targets. Recent publications have highlighted its utility in the synthesis of novel inhibitors targeting EGFR (Epidermal Growth Factor Receptor) and other tyrosine kinases, which are often dysregulated in cancer.
In addition to its applications in kinase inhibition, 4,5-Diamino-3-(difluoromethyl)pyridine-2-acetonitrile has also been investigated for its potential in antimicrobial and antiviral therapies. Preliminary studies suggest that the compound exhibits activity against certain bacterial strains and viruses, possibly due to its ability to interfere with nucleic acid synthesis or protein function. Researchers are currently optimizing its structure to improve efficacy and reduce potential toxicity, which could pave the way for new antimicrobial agents.
The synthesis of 4,5-Diamino-3-(difluoromethyl)pyridine-2-acetonitrile has been another focal point of recent research. Novel synthetic routes have been developed to improve yield and purity, with some studies reporting the use of catalytic methods to introduce the difluoromethyl group efficiently. These advancements are critical for scaling up production and ensuring the compound's availability for further preclinical and clinical studies.
Despite its promising potential, challenges remain in the development of 4,5-Diamino-3-(difluoromethyl)pyridine-2-acetonitrile as a therapeutic agent. Issues such as solubility, metabolic stability, and off-target effects need to be addressed through structural modifications and formulation strategies. Ongoing research is focused on overcoming these hurdles, with several patents and publications indicating progress in this direction.
In conclusion, 4,5-Diamino-3-(difluoromethyl)pyridine-2-acetonitrile (CAS: 1805949-77-2) represents a versatile and promising compound in the field of chemical biology and drug discovery. Its applications in kinase inhibition, antimicrobial therapy, and other areas highlight its broad potential. Continued research and development efforts are expected to further elucidate its mechanisms of action and optimize its therapeutic profile, making it a valuable asset in the pharmaceutical industry.
1805949-77-2 (4,5-Diamino-3-(difluoromethyl)pyridine-2-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)